Cas no 77774-27-7 (1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-)
77774-27-7 structure
Product Name:1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-
CAS No:77774-27-7
MF:C14H9ClN2O
MW:256.68706202507
CID:535543
PubChem ID:577325
Update Time:2025-04-19
1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-
- 5-(2-chlorophenyl)-3-phenyl-1,2,4-oxadiazole
- AKOS003259871
- 77774-27-7
- FHZGMVHQVQHJKI-UHFFFAOYSA-N
- DTXSID20341962
- SR-01000435148-1
- SR-01000435148
- 5-(2-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole #
- CCG-16774
-
- Inchi: 1S/C14H9ClN2O/c15-12-9-5-4-8-11(12)14-16-13(17-18-14)10-6-2-1-3-7-10/h1-9H
- InChI Key: FHZGMVHQVQHJKI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NC(C2C=CC=CC=2)=NO1
Computed Properties
- Exact Mass: 256.0403406g/mol
- Monoisotopic Mass: 256.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.9Ų
1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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